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Compound Name: Calcifediol Impurity 1

Cat. No.: B15290685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcifediol (25-hydroxyvitamin D3) is a critical prohormone in the vitamin D endocrine system,

serving as the primary circulating form of vitamin D and the precursor to the active hormone,

calcitriol. The purity of calcifediol is of utmost importance in therapeutic applications and

research. "Calcifediol Impurity 1" is a recognized reference standard for analytical purposes,

ensuring the quality and consistency of calcifediol preparations. While its chemical identity is

established, its specific biological activity remains largely uncharacterized in publicly available

scientific literature. This guide provides a comprehensive overview of the known information

regarding Calcifediol Impurity 1, placed within the well-established context of the vitamin D

metabolic and signaling pathways.

Chemical Identity of Calcifediol Impurity 1
A precise understanding of a molecule's structure is fundamental to postulating its potential

biological interactions. The key chemical identifiers for Calcifediol Impurity 1 are summarized

below.
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Property Value Reference(s)

CAS Number 23357-18-8 [1][2]

Molecular Formula C₂₇H₄₄O₂ [1][2]

Molecular Weight 400.65 g/mol [1]

Synonym

(S)-3-((Z)-2-((1R,3aR,7aR)-1-

((R)-6-Hydroxy-6-

methylheptan-2-yl)-7a-methyl-

2,3,3a,6,7,7a-hexahydro-1H-

inden-4-yl)vinyl)-4-

methylcyclohex-3-en-1-ol

[1][3]

The Vitamin D Metabolic and Signaling Pathway:
The Context for Impurity Activity
To appreciate the potential biological relevance of any vitamin D-related compound, one must

first understand the intricate pathway of its parent molecules. Vitamin D undergoes a two-step

activation process to become biologically active.

Hepatic Hydroxylation: Vitamin D₃ (cholecalciferol), derived from sun exposure or diet, is

transported to the liver where it is hydroxylated by the enzyme 25-hydroxylase (primarily

CYP2R1) to form calcifediol (25-hydroxyvitamin D₃).[4] Calcifediol is the major circulating

form of vitamin D and is used to determine a person's vitamin D status.[5]

Renal Hydroxylation: Calcifediol is then transported to the kidneys, where it undergoes a

second hydroxylation by the enzyme 1α-hydroxylase (CYP27B1) to form calcitriol (1,25-

dihydroxyvitamin D₃), the biologically active form of vitamin D.[5][6]

Calcitriol exerts its effects by binding to the Vitamin D Receptor (VDR), a nuclear receptor

present in numerous tissues throughout the body.[5] This binding allows the VDR to act as a

transcription factor, modulating the expression of genes involved in a wide array of

physiological processes, most notably calcium and phosphate homeostasis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Rapid Nontranscriptional Effects of Calcifediol and Calcitriol [mdpi.com]

2. encyclopedia.pub [encyclopedia.pub]

3. Calcifediol: Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]

4. mdpi-res.com [mdpi-res.com]

5. What is the mechanism of Calcifediol? [synapse.patsnap.com]

6. Development of Efficient Chemical Syntheses of Vitamin D Degradation Products |
Anticancer Research [ar.iiarjournals.org]

To cite this document: BenchChem. [Unraveling the Enigma of Calcifediol Impurity 1: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15290685#biological-activity-of-calcifediol-impurity-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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